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Compound of Interest

Compound Name: Precyasterone

Cat. No.: B2760011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Progesterone, a compound also known by trade names such as

Precyasterone. Adherence to these guidelines is critical to ensure personnel safety and

mitigate risks associated with this potent steroidal hormone. Progesterone is classified as a

potential carcinogen and a reproductive toxin for both men and women.[1]

Personal Protective Equipment (PPE) and Safety
Measures
A comprehensive approach to personal protection is mandatory when handling Progesterone in

a laboratory setting. The following table summarizes the required PPE and other essential

safety equipment.
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Equipment Specification Purpose

Gloves

Chemical-resistant nitrile

gloves are recommended.

Consider double-gloving for

enhanced protection.[2]

To prevent dermal absorption,

as Progesterone can be

absorbed through the skin.

Eye Protection

Safety glasses with side

shields or tightly sealed

goggles.[3]

To protect eyes from dust

particles or splashes of

solutions containing

Progesterone.

Face Protection

A face shield should be worn in

addition to safety glasses or

goggles when there is a risk of

splashes.

To provide full-face protection

from accidental splashes.

Respiratory Protection

For handling solid/crystalline

forms, an N-95 respirator or a

higher-level respirator is

required if a chemical fume

hood is not available.[1] A

respirator with a P3 filter is

recommended for brief

exposure or low pollution,

while a self-contained

breathing apparatus should be

used for intensive or longer

exposure.

To prevent inhalation of

airborne powder, which can be

an irritant and poses long-term

health risks.

Protective Clothing
A fully buttoned lab coat or a

disposable gown.[1]

To protect skin and personal

clothing from contamination.

Engineering Controls

All work with solid or crystalline

forms of Progesterone must be

conducted in a chemical fume

hood or a similar exhausted

enclosure.[1]

To minimize inhalation

exposure to the operator and

prevent contamination of the

laboratory environment.
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Operational Plan: Step-by-Step Handling
Procedures
Strict adherence to the following procedures is essential to minimize exposure and ensure safe

handling of Progesterone.

Preparation and Weighing of Solid Progesterone:
Location: All handling of solid Progesterone must be performed within a certified chemical

fume hood to prevent inhalation of the powder.[1]

Surface Preparation: Work over disposable absorbent benchtop spill pads to contain any

potential spills.[1]

Personal Protective Equipment: Before beginning, don all required PPE as outlined in the

table above (double gloves, lab coat, eye and face protection, and appropriate respiratory

protection if not in a fume hood).

Weighing: Use a dedicated set of weighing tools (spatula, weigh paper/boat). Tare the

balance with the weigh boat inside the fume hood. Carefully transfer the desired amount of

Progesterone powder to the weigh boat. Avoid creating dust.

Post-Weighing: Once the desired amount is weighed, securely close the primary container.

Clean the weighing tools and the balance area within the fume hood using a damp paper

towel to wipe down any residual powder. Dispose of the paper towel as hazardous waste.

Dissolving Progesterone:
Solvent Addition: In the chemical fume hood, place the weigh boat containing the

Progesterone powder into the desired flask or beaker. Add the solvent to the vessel, rinsing

the weigh boat to ensure all the powder is transferred.

Mixing: Use a magnetic stirrer or gentle swirling to dissolve the Progesterone. If heating is

required, use a controlled heating mantle and ensure adequate ventilation.

Solution Handling: Handle all Progesterone solutions over plastic-backed absorbent sheets.

[1]
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Disposal Plan
Proper disposal of Progesterone and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste:

Contaminated materials such as gloves, disposable lab coats, weigh boats, and absorbent

pads should be collected in a designated, sealed, and clearly labeled hazardous waste

container (e.g., yellow sharps container for needles and syringes, yellow waste bags for

other solid waste).[1]

Liquid Waste:

All residual liquid solutions containing Progesterone must be collected for disposal as

hazardous chemical waste.[1]

Do not pour Progesterone waste down the drain.

Decontamination of Glassware:

Non-porous materials like glassware should be decontaminated by soaking in a 10%

bleach solution for at least 24 hours before routine washing.[1]

Waste Pickup:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office in accordance with local, state, and federal regulations.

Experimental Protocols
While specific experimental procedures will vary, the following general protocols should be

adapted to your specific research needs, always prioritizing safety.

Protocol for Preparing a Progesterone Stock Solution:
Preparation: Set up your workspace inside a chemical fume hood with all necessary

equipment (balance, glassware, spatula, solvent, etc.) and materials (Progesterone powder,
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absorbent pads).

PPE: Don the appropriate PPE as detailed above.

Weighing: Carefully weigh the required mass of Progesterone powder as described in the

"Preparation and Weighing" section.

Dissolving: Transfer the weighed Progesterone to a volumetric flask. Add a small amount of

the desired solvent (e.g., ethanol, DMSO) to dissolve the powder completely. Once

dissolved, bring the solution to the final volume with the solvent.

Labeling and Storage: Clearly label the stock solution with the chemical name,

concentration, solvent, date of preparation, and your initials. Store the solution in a tightly

sealed container in a designated and secure location, protected from light.

Cleanup: Decontaminate all non-disposable equipment and the work area. Dispose of all

contaminated disposable materials as hazardous waste.

Progesterone Signaling Pathway
The following diagram illustrates the classical genomic signaling pathway of Progesterone.

Progesterone diffuses across the cell membrane and binds to its intracellular receptor (PR).

This binding event causes the dissociation of heat shock proteins (HSPs) and dimerization of

the receptor. The activated PR dimer then translocates to the nucleus, where it binds to

Progesterone Response Elements (PREs) on the DNA, leading to the transcription of target

genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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